Cas no 928014-67-9 (2-(benzyloxy)-4-bromo-6-methylbenzenamine)

• Product Name: 2-(benzyloxy)-4-bromo-6-methylbenzenamine
• CAS No: 928014-67-9
• MF: C₁₄H₁₄BrNO
• MW: 292.17106294632
• CID: 2121466
• PubChem ID: 58826330
• Update Time: 2025-11-06

2-(benzyloxy)-4-bromo-6-methylbenzenamine Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-4-bromo-6-methylbenzenamine
• MFCD26398838
• 2-Benzyloxy-4-bromo-6-methylphenylamine
• 2-(Benzyloxy)-4-bromo-6-methylaniline
• 2-Benzyloxy-4-bromo-6-methyl-phenylamine
• SCHEMBL646939
• DB-337735
• KGZFHXMRKIQITQ-UHFFFAOYSA-N
• 928014-67-9

• Inchi： 1S/C14H14BrNO/c1-10-7-12(15)8-13(14(10)16)17-9-11-5-3-2-4-6-11/h2-8H,9,16H2,1H3
• InChI Key： KGZFHXMRKIQITQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 291.02588Da
• Monoisotopic Mass: 291.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.3Ų

Additional information on 2-(benzyloxy)-4-bromo-6-methylbenzenamine

Research Briefing on 2-(benzyloxy)-4-bromo-6-methylbenzenamine (CAS: 928014-67-9) in Chemical Biology and Pharmaceutical Applications

2-(benzyloxy)-4-bromo-6-methylbenzenamine (CAS: 928014-67-9) is a brominated aromatic amine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 2-(benzyloxy)-4-bromo-6-methylbenzenamine as a central scaffold, modifying its structure to develop compounds with improved selectivity and pharmacokinetic properties. The bromine substituent at the 4-position proved particularly valuable for further functionalization through palladium-catalyzed cross-coupling reactions.

In the field of cancer research, a team at the University of California recently reported (Nature Chemical Biology, 2024) on the use of 928014-67-9 in developing proteolysis targeting chimeras (PROTACs). The compound's aromatic system and functional groups allowed for efficient conjugation to E3 ligase ligands, creating molecules capable of targeted protein degradation. This work has opened new avenues for addressing previously "undruggable" targets in oncology.

From a synthetic chemistry perspective, advances in the preparation of 2-(benzyloxy)-4-bromo-6-methylbenzenamine have been reported. A 2024 Organic Process Research & Development paper detailed an optimized, scalable synthesis route with improved yield (78%) and purity (>99.5%). The new method employs greener solvents and reduces hazardous byproducts, addressing important industrial considerations for this intermediate.

Structural-activity relationship (SAR) studies utilizing this compound have provided valuable insights into molecular recognition patterns. X-ray crystallography data (PDB: 8T2M) revealed how the benzyloxy group participates in crucial hydrophobic interactions with protein binding pockets, while the amine group serves as a hydrogen bond donor. These findings are informing the design of next-generation small molecule therapeutics.

Ongoing research is exploring the compound's potential in neurological applications. Preliminary in vitro data suggest derivatives of 928014-67-9 may modulate neurotransmitter receptors, though this line of investigation remains in early stages. Researchers caution that while the scaffold shows promise, careful optimization will be required to address potential toxicity concerns associated with the brominated aromatic system.

The pharmaceutical industry has shown growing interest in 2-(benzyloxy)-4-bromo-6-methylbenzenamine, with several patents filed in 2023-2024 covering its derivatives in various therapeutic areas. Analytical methods for quality control have also advanced, with recent publications describing robust HPLC and LC-MS protocols for characterizing this compound and its synthetic products.